Cas no 49619-82-1 (3-Bromochromone)

• Product name: 3-Bromochromone
• CAS No: 49619-82-1
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• MDL: MFCD00017337
• CID: 89554
• PubChem ID: 87560770

3-Bromochromone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4H-chromen-4-one
• 3-Bromochromone
• 3-bromochromen-4-one
• 2-bromochromone
• 3-Brom-chromen-4-on
• 3-bromo-4-chromone
• 3-Bromo-4-Oxo-4H-1-Benzopyran
• 3-bromo-chromen-4-one
• IQIGYNPOESZBDJ-UHFFFAOYSA-N
• 3-Bromo chromone
• Maybridge1_006104
• 3-Bromo-4H-chromen-4-one #
• HMS558N10
• 3-Bromo-4H-1-benzopyran-4-one
• SBB096767
• FCH1321452
• ZB002280
• FT-0615218
• AS-18862
• DTXSID80334592
• SCHEMBL312373
• 3-Bromo-4H-chromene-4-one
• AKOS005199054
• 3-Bromochromone, 97%
• 4H-1-Benzopyran-4-one,3-bromo-
• A871766
• N11981
• CCG-248981
• 49619-82-1
• MFCD00017337
• CS-W013052
• B3334
• DB-051657
• DTXCID90285682

• MDL： MFCD00017337
• Inchi： 1S/C9H5BrO2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H
• InChI Key： IQIGYNPOESZBDJ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])OC2=C([H])C([H])=C([H])C([H])=C2C1=O
• BRN： 125684

Computed Properties

• Exact Mass: 223.94729g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 223.94729g/mol
• Monoisotopic Mass: 223.94729g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.738 g/cm3
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 269.5 °C at 760 mmHg
• Flash Point: 116.8 °C
• Refractive Index: 1.655
• PSA: 30.21000
• LogP: 2.55550
• Solubility: Not determined

3-Bromochromone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

3-Bromochromone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones